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Compound of Interest

Compound Name: Sodium Fluoroacetate-13C2

Cat. No.: B1163739

Get Quote

Executive Summary
Sodium fluoroacetate (SFA) is a highly toxic rodenticide and a potential chemical threat agent.

[1] Accurate quantification in complex matrices (biological fluids, food, environmental water)

requires Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operating in

negative electrospray ionization (ESI-) mode.

To compensate for significant matrix effects common in ESI analysis of small polar molecules,

Sodium Fluoroacetate-13C2 is the preferred internal standard (IS). Unlike deuterated

standards (e.g., fluoroacetate-d2), the 13C2 analog eliminates deuterium isotope effects that

can cause chromatographic separation between the analyte and the IS, ensuring perfect co-

elution and ionization correction.

Chemical Properties & Isotopic Shift
Understanding the mass shift is critical for method setup. The 13C2 label replaces both carbon

atoms in the fluoroacetate backbone.
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Property
Native Sodium
Fluoroacetate

Sodium Fluoroacetate-
13C2

Formula (Salt) C₂H₂FNaO₂ ¹³C₂H₂FNaO₂

Formula (Anion) C₂H₂FO₂⁻ ¹³C₂H₂FO₂⁻

Monoisotopic Mass (Anion) 77.00 Da 79.01 Da

Mass Shift - +2.01 Da

Key Structural Feature F-CH₂-COO⁻ F-¹³CH₂-¹³COO⁻

Fragmentation Mechanism & Pathway Analysis
In negative ESI, sodium fluoroacetate loses the sodium cation to form the fluoroacetate anion

([M-Na]⁻). The fragmentation of the 13C2-labeled anion (m/z 79) parallels the native compound

but exhibits specific mass shifts due to the location of the ¹³C atoms.

Primary Fragmentation Pathways
Loss of Hydrogen Fluoride (HF):

Mechanism: Intramolecular elimination. The carboxylate oxygen abstracts a proton from

the α-carbon, leading to the expulsion of neutral HF.

Native Transition: m/z 77 → 57 (Loss of 20 Da).

13C2 Transition: m/z 79 → 59 (Loss of 20 Da).

Significance: This is typically the Quantifier Transition due to its high intensity and stability.

Decarboxylation (Loss of CO₂):

Mechanism: Cleavage of the C-C bond releasing CO₂. In the 13C2 analog, the carboxyl

carbon is ¹³C, so the neutral loss is ¹³CO₂ (Mass 45).

Native Transition: m/z 77 → 33 (Loss of 44 Da).

13C2 Transition: m/z 79 → 34 (Loss of 45 Da).
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Significance: This is the Qualifier Transition. The product ion corresponds to the

fluoromethyl carbanion species ([¹³CH₂F]⁻).

Visualization of Fragmentation Pathway
The following diagram illustrates the specific fragmentation logic for the 13C2-labeled anion.

Parent Ion (Precursor)
[¹³C₂H₂FO₂]⁻

m/z 79

Quantifier Ion
[¹³C₂HO₂]⁻

m/z 59

Loss of HF
(-20 Da)

Collision Energy: ~15-20 eV

Qualifier Ion
[¹³CH₂F]⁻

m/z 34

Loss of ¹³CO₂

(-45 Da)
Collision Energy: ~25-30 eV

Click to download full resolution via product page

Figure 1: ESI(-) Fragmentation pathway of Sodium Fluoroacetate-13C2 showing the

generation of Quantifier (m/z 59) and Qualifier (m/z 34) ions.

Experimental Protocol
This protocol utilizes HILIC (Hydrophilic Interaction Liquid Chromatography), which is essential

for retaining the highly polar fluoroacetate anion. Reversed-phase (C18) columns generally fail

to retain this analyte without ion-pairing reagents, which suppress MS sensitivity.

A. Reagents & Standards[1][2][3][4][5][6][7]
Target Standard: Sodium Fluoroacetate (Sigma-Aldrich or equivalent).[2][3]

Internal Standard: Sodium Fluoroacetate-13C2 (Cambridge Isotope Laboratories or

equivalent).[1][3][4]

Note: If using 13C2-D2 (doubly deuterated) standard, the parent mass is m/z 81, and

transitions are 81→60 and 81→35.
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Solvents: LC-MS grade Acetonitrile (ACN), Water, Ammonium Acetate.

B. Sample Preparation (Biological/Food Matrix)
Method: Protein Precipitation & Pass-through Cleanup[5]

Extraction: Weigh 1.0 g of sample (plasma, tissue homogenate, or milk).

Spiking: Add 20 µL of Sodium Fluoroacetate-13C2 IS working solution (1 µg/mL).

Precipitation: Add 4 mL of ACN (acidified with 0.1% Formic Acid). Vortex vigorously for 1 min.

Centrifugation: Centrifuge at 10,000 x g for 10 min at 4°C.

Cleanup (Optional but Recommended): Pass 1 mL of supernatant through a phospholipid

removal plate or weak anion exchange (WAX) SPE cartridge to reduce matrix effects.

Dilution: Dilute the extract 1:1 with ACN prior to injection to match initial HILIC mobile phase

conditions.

C. LC-MS/MS Conditions[1][3][4][5][8][9][10][11]
Chromatography (HILIC):

Column: Waters BEH Amide (100 x 2.1 mm, 1.7 µm) or Phenomenex Kinetex HILIC.

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0). High pH improves peak

shape for carboxylates.

Mobile Phase B: Acetonitrile.[1][3][4]

Gradient:

0.0 min: 90% B

3.0 min: 50% B

4.0 min: 50% B
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4.1 min: 90% B

7.0 min: 90% B (Re-equilibration is critical in HILIC).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (Source Parameters - Sciex/Thermo/Agilent Generic):

Ionization: ESI Negative Mode.

Spray Voltage: -2500 V to -3500 V.

Source Temp: 400°C - 500°C (High temp helps desolvation of aqueous mobile phases).

Curtain/Sheath Gas: High (40-50 psi).

MRM Table (Multiple Reaction Monitoring):

Compound
Precursor
(m/z)

Product (m/z) Role
Collision
Energy (eV)

Fluoroacetate

(Native)
77.0 57.0 Quantifier -15

77.0 33.0 Qualifier -25

Fluoroacetate-

13C2
79.0 59.0 Quantifier -15

79.0 34.0 Qualifier -25

Method Validation & Performance Logic
To ensure scientific integrity (E-E-A-T), the method must be validated against the following

criteria:

Linearity: The 13C2 IS should provide a linear response ratio (Analyte Area / IS Area) from

0.5 ng/mL to 100 ng/mL (R² > 0.99).
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Matrix Effects (ME):

Calculate ME% = [(Area in Matrix / Area in Solvent) - 1] x 100.

Self-Validating Step: If ME for the native analyte is -40% (suppression), the ME for the

13C2 IS must also be approximately -40%. If they deviate by >15%, the IS is not

compensating correctly (check equilibration time or co-elution).

Recovery: Absolute recovery should be >70%.

Troubleshooting & Expert Insights
The "Ghost" Peak: Fluoroacetate is a small molecule (MW 100). Background noise in the low

mass range can be high. Ensure the collision cell gas pressure is optimized to remove

neutral noise.

Retention Time Shifts: HILIC columns are sensitive to the water layer on the silica surface.

Ensure at least 3-4 minutes of re-equilibration time at high organic solvent (90% ACN)

between injections to maintain stable retention times.

Cross-Talk: Ensure the mass resolution is set to "Unit" or "High". Since the mass difference

is only 2 Da, wide isolation windows (e.g., Low resolution) might allow 13C2 isotopes of the

native compound to interfere with the IS channel, though this is rare given the low natural

abundance of 13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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